N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide
Overview
Description
“N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide” is an organic compound. It is a derivative of pyrrole, which is a heterocyclic aromatic organic compound. The compound is likely to be colorless and may have a slight ammonia smell . It is used as an organic building block and may be used in the preparation of mixed two-component monolayers on glassy carbon . It may also be used in the synthesis of lysidine .
Scientific Research Applications
Application in Peptide Nucleic Acids (PNAs)
- Scientific Field: Biochemistry
- Summary of Application: N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide is used in the synthesis of Peptide Nucleic Acids (PNAs). PNAs are synthetic nucleic acid mimics where the sugar-phosphate backbone is replaced by a peptide backbone. They hybridize to complementary DNA and RNA with higher affinity and superior sequence selectivity compared to DNA .
- Results or Outcomes: PNAs have the ability to invade double-stranded DNA. Some reports suggest that PNAs can target duplex DNA even in living cells by strand invasion .
Application in Food Contact Materials
- Scientific Field: Food Safety
- Summary of Application: N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide is used in the manufacturing of can coatings in direct contact with food .
- Results or Outcomes: The use of N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide in manufacturing of can coatings in direct contact with food does not raise a safety concern for the substance itself if migration does not exceed 0.05 mg/kg food .
Application in Microcrystalline Cellulose Composite Aerogel
- Scientific Field: Material Science
- Summary of Application: N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide is used in the preparation of Microcrystalline Cellulose/N-(2-aminoethyl)-3-Aminopropyl Methyl Dimethoxysilane Composite Aerogel .
Application in Fabric Softeners/Surfactants
- Scientific Field: Textile Chemistry
- Summary of Application: N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide, also known as N-(2-Aminoethyl)ethanolamine (AEEA), is used as a building block for fabric softeners/surfactants. These substances make the textiles less harsh, “softer” or more pleasing to the touch .
- Results or Outcomes: The use of AEEA in fabric softeners/surfactants improves the tactile properties of textiles .
Application in Latex Paints
- Scientific Field: Paint Chemistry
- Summary of Application: AEEA is used in the production of latex paints. It acts as an intermediate to form an adhesion monomer, which increases adhesion under damp conditions (wet adhesion) .
- Results or Outcomes: The use of AEEA in latex paints improves the adhesion of the paint, particularly under damp conditions .
Application in Fuel/Lube Oil Additives
- Scientific Field: Petrochemistry
- Summary of Application: AEEA is used in the production of fuel/lube oil additives .
- Results or Outcomes: The use of AEEA in fuel/lube oil additives improves the performance of these products .
Application in Agrochemical Production
- Scientific Field: Agrochemistry
- Summary of Application: N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide, also known as N-(2-Aminoethyl)ethanolamine (AEEA), is used as a key raw material in the production of agrochemicals .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The use of AEEA in agrochemical production contributes to the high quality of these products .
Application in Personal Care Products
- Scientific Field: Cosmetics and Personal Care
- Summary of Application: AEEA is used as a key component in Cocamide MEA, which is globally used in personal care and cleaning formulations like liquid soaps, shampoos, and bath foams .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The use of AEEA in personal care products improves their tactile properties .
Application in Wood Preservation
- Scientific Field: Wood Science
- Summary of Application: AEEA is used as an important ingredient for wood preservative formulations .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The use of AEEA in wood preservation guarantees a long life cycle for outdoor wood applications .
properties
IUPAC Name |
N-(2-aminoethyl)-1-methylpyrrole-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c1-11-6-2-3-7(11)8(12)10-5-4-9/h2-3,6H,4-5,9H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYRHMGHAXQVVIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)NCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide | |
CAS RN |
1000931-92-9 |
Source
|
| Record name | N-(2-aminoethyl)-1-methyl-1H-pyrrole-2-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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